Cas no 329268-83-9 (5-Chloro-2-(diethylamino)pyrimidine-4-carboxylic acid)

• Product Name: 5-Chloro-2-(diethylamino)pyrimidine-4-carboxylic acid
• CAS No: 329268-83-9
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 2859039
• Update Time: 2023-08-10

5-Chloro-2-(diethylamino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(diethylamino)pyrimidine-4-carboxylic acid
• SMR000060448
• Oprea1_827100
• MLS000055690
• REGID_for_CID_2312493
• HMS2497K04
• AT18446
• 2-(Diethylamino)-5-chloropyrimidine-4-carboxylic acid
• Z56779713
• 5-Chloro-2-(diethylamino)pyrimidine-4-carboxylic acid

• Inchi： 1S/C9H12ClN3O2/c1-3-13(4-2)9-11-5-6(10)7(12-9)8(14)15/h5H,3-4H2,1-2H3,(H,14,15)
• InChI Key： NVKLOSGIRBPOMJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3